Cas no 63262-97-5 (2,2-Dibromo-1-methylcyclopropanecarbonitrile)
63262-97-5 structure
Product Name:2,2-Dibromo-1-methylcyclopropanecarbonitrile
CAS No:63262-97-5
MF:C5H5Br2N
MW:238.907899618149
CID:2189110
PubChem ID:594146
Update Time:2025-04-21
2,2-Dibromo-1-methylcyclopropanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dibromo-1-methylcyclopropanecarbonitrile
- 2,2-dibromo-1-methylcyclopropane-1-carbonitrile
- 2,2-Dibromo-1-methylcyclopropanecarbonitrile #
- DTXSID20344054
- Cyclopropanecarbonitrile, 2,2-dibromo-1-methyl-
- USNDLMWKPKVOAR-UHFFFAOYSA-N
- 1,1-dibromo-2-cyano-2-methylcyclo-propane
- DB-312966
- DTXCID40295130
- 63262-97-5
-
- Inchi: 1S/C5H5Br2N/c1-4(3-8)2-5(4,6)7/h2H2,1H3
- InChI Key: USNDLMWKPKVOAR-UHFFFAOYSA-N
- SMILES: BrC1(CC1(C#N)C)Br
Computed Properties
- Exact Mass: 238.87682g/mol
- Monoisotopic Mass: 236.87887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 23.8Ų
2,2-Dibromo-1-methylcyclopropanecarbonitrile Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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